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Compound of Interest

Compound Name: 1,4-Diacetylbenzene

Cat. No.: B086990 Get Quote

An In-depth Technical Guide to the Health and Safety of 1,4-Diacetylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for 1,4-
diacetylbenzene, with a focus on its properties, potential hazards, and handling procedures in

a research and development setting.

Chemical and Physical Properties
1,4-Diacetylbenzene is an aromatic ketone that exists as a white to off-white or light yellow

crystalline solid at room temperature.[1][2][3] It is characterized by a faint, slightly sweet odor.

[3]

Table 1: Physical and Chemical Properties of 1,4-Diacetylbenzene
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Property Value Source

CAS Number 1009-61-6 [1]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.19 g/mol [1]

Appearance
White to off-white/light yellow

crystalline powder
[1][2][3]

Melting Point 111-113 °C [4]

Solubility in Water 6.309 mg/L at 25 °C [3]

Vapor Pressure 0.00723 mmHg [1][2]

Toxicological Data
The toxicological properties of 1,4-diacetylbenzene have not been extensively studied.[5][6]

However, available data suggests it has low acute toxicity.[3] It is not classified as a hazardous

substance according to GHS criteria.[1]

Table 2: Summary of Toxicological Information
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Endpoint Observation Source

Acute Toxicity Low acute toxicity. [3]

Irritation

May cause irritation to the

eyes, skin, and respiratory

tract.[3] Inhalation of dust can

lead to coughing and throat

irritation.[3]

[3]

Dermatitis

Skin contact might result in

dermatitis or allergic reactions

in sensitive individuals.

[3]

Carcinogenicity

No conclusive evidence of

carcinogenic activity. Not

classified as a carcinogen by

IARC.

[3][5]

Genotoxicity No data available.

While specific studies on 1,4-diacetylbenzene are lacking, a computational (in silico) study on

the related isomer, 1,2-diacetylbenzene, predicted potential for neurotoxic, nephrotoxic,

endocrine-disrupting, and hepatotoxic effects.[7][8] The same study suggested that metabolism

is likely to occur via cytochrome P450 (CYP) enzymes, leading to various metabolites.[8] It is

important to note that these are predictions for a related compound and have not been

experimentally validated for 1,4-diacetylbenzene.

Hazard Identification and Classification
1,4-Diacetylbenzene is generally considered to have a low hazard profile.

Table 3: Hazard Classification
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Hazard Classification

GHS Classification Not classified as hazardous.[1]

Primary Hazards
May cause eye, skin, and respiratory irritation.

[3]

Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Experimental Protocol for Safe Handling
The following protocol outlines the recommended steps for handling 1,4-diacetylbenzene
powder in a research setting.

Objective: To safely weigh and transfer 1,4-diacetylbenzene powder for experimental use.

Materials:

1,4-Diacetylbenzene solid

Appropriate personal protective equipment (PPE): safety glasses with side shields, nitrile

gloves, lab coat

Chemical fume hood

Spatula

Weighing paper or boat

Analytical balance

Sealable container for the experiment

Procedure:

Preparation:
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Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don the required PPE (safety glasses, gloves, lab coat).

Place all necessary equipment inside the fume hood.

Weighing:

Tare the analytical balance with the weighing paper or boat.

Carefully open the 1,4-diacetylbenzene container.

Using a clean spatula, transfer the desired amount of powder onto the weighing paper.

Avoid generating dust.

Close the 1,4-diacetylbenzene container tightly.

Transfer:

Carefully transfer the weighed powder into the designated experimental container.

Cleanup:

Clean the spatula and any contaminated surfaces within the fume hood.

Dispose of the weighing paper and any other contaminated disposable materials in a

designated chemical waste container.

Remove gloves and wash hands thoroughly.

Storage
Store 1,4-diacetylbenzene in a tightly closed container in a cool, dry, and well-ventilated area.

[5]

Exposure Control and Personal Protection
Table 4: Personal Protective Equipment (PPE) Recommendations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b086990?utm_src=pdf-body
https://www.benchchem.com/product/b086990?utm_src=pdf-body
https://www.benchchem.com/product/b086990?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-diacetylbenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If dust is generated, a

NIOSH-approved respirator may be necessary.

First Aid Measures
Table 5: First Aid Procedures

Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Accidental Release Measures
In the event of a spill, avoid dust formation.[5] Sweep up the solid material and place it in a

suitable, closed container for disposal.[5] Do not let the product enter drains.[5]

Fire-Fighting Measures
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Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire

involving 1,4-diacetylbenzene.[5] When heated to decomposition, it may emit carbon oxides.

[5]

Visualizations
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General Workflow for Handling Chemical Powders
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Caption: General workflow for safely handling chemical powders like 1,4-diacetylbenzene.
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Hypothetical Metabolic Pathway of Diacetylbenzene

Phase I Metabolism (Hypothetical)

Phase II Metabolism (Hypothetical)
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Excretion
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Caption: Hypothetical metabolic pathway based on predictions for a related isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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